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Compound of Interest

Compound Name: 2,3-Dihydro-7-azaindole

Cat. No.: B017877 Get Quote

In-Depth Technical Guide to 2,3-Dihydro-7-
azaindole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2,3-Dihydro-7-azaindole, also known as 7-azaindoline. It includes key molecular

data, conceptual experimental protocols, and visualizations of its chemical relationships and

potential role in signaling pathways, designed for a technical audience in research and

development.

Core Molecular Data
2,3-Dihydro-7-azaindole is a heterocyclic organic compound that serves as a valuable

building block in medicinal chemistry. Its fundamental properties are summarized below.
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Property Value Source(s)

Molecular Formula C₇H₈N₂ [1][2][3][4]

Molecular Weight 120.15 g/mol [2][3][5]

CAS Number 10592-27-5 [2][3][5]

Appearance
White to light yellow or light red

powder/crystal

Melting Point 78-83 °C [5]

Synonyms
2,3-Dihydro-1H-pyrrolo[2,3-

b]pyridine, 7-Azaindoline
[5]

Conceptual Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 2,3-Dihydro-7-azaindole
are proprietary or embedded within broader research, a general synthetic approach can be

conceptualized. The synthesis of 7-azaindoline, the reduced form of 7-azaindole, can be

achieved through the reduction of the corresponding 7-azaindole.

Conceptual Protocol: Synthesis of 2,3-Dihydro-7-azaindole via Reduction of 7-Azaindole

Reaction Setup: A solution of 7-azaindole in a suitable solvent (e.g., methanol, ethanol, or

acetic acid) is prepared in a round-bottom flask equipped with a magnetic stirrer and under

an inert atmosphere (e.g., nitrogen or argon).

Reagent Addition: A reducing agent is carefully added to the solution. Common reducing

agents for this type of transformation include sodium borohydride (NaBH₄), sodium

cyanoborohydride (NaBH₃CN), or catalytic hydrogenation (e.g., H₂ gas with a palladium on

carbon catalyst). The choice of reagent can influence the reaction conditions and selectivity.

Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical

technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC), to determine the consumption of the starting material and the

formation of the product.
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Work-up: Upon completion, the reaction mixture is quenched by the slow addition of water or

a dilute acid to neutralize any remaining reducing agent. The product is then extracted into

an organic solvent (e.g., ethyl acetate, dichloromethane). The organic layers are combined,

washed with brine, and dried over an anhydrous salt (e.g., sodium sulfate or magnesium

sulfate).

Purification: The crude product is purified using column chromatography on silica gel with an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 2,3-
Dihydro-7-azaindole.

Characterization: The identity and purity of the final compound are confirmed by analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass

Spectrometry (MS), and Infrared (IR) spectroscopy.

Visualizing Chemical Relationships and Workflows
Logical Relationship of Physicochemical Properties

The following diagram illustrates the interconnectedness of the fundamental properties of 2,3-
Dihydro-7-azaindole.
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Figure 1: Physicochemical Properties of 2,3-Dihydro-7-azaindole
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Figure 2: Conceptual Workflow for Synthesis and Purification
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Figure 3: Generalized Kinase Inhibition by an Azaindole Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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